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Compound of Interest

Compound Name: (E)-4,4-Dimethyl-2-pentene

Cat. No.: B166808 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(E)-4,4-Dimethyl-2-pentene, also known as trans-4,4-dimethyl-2-pentene, is an acyclic olefin.

[1] It serves as a valuable building block in organic synthesis. Its structure, featuring a

trisubstituted double bond adjacent to a sterically hindered tert-butyl group, makes it a subject

of interest in studies of regioselective and stereochemical outcomes in addition reactions. This

document provides detailed procedures for the safe handling, storage, and use of (E)-4,4-
Dimethyl-2-pentene in a laboratory setting.

Physicochemical and Safety Data
A summary of the key physical, chemical, and safety properties of (E)-4,4-Dimethyl-2-pentene
is provided below. This data has been compiled from various safety data sheets and chemical

databases.

Table 1: Physicochemical Properties of (E)-4,4-Dimethyl-2-pentene
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Property Value

CAS Number 690-08-4

Molecular Formula C₇H₁₄

Molecular Weight 98.19 g/mol

Boiling Point 76.75 °C

Melting Point -115.235 °C

Density 0.6889 g/cm³

Vapor Pressure 111 mm Hg

Table 2: Safety and Hazard Information for (E)-4,4-Dimethyl-2-pentene

Hazard Category Description

Physical Hazards

Highly flammable liquid and vapor. Vapors may

form explosive mixtures with air and can travel

to a source of ignition and flash back.

Health Hazards

May be harmful if swallowed, inhaled, or

absorbed through the skin. Aspiration hazard.

Causes skin, eye, and respiratory tract irritation.

Environmental Hazards
No specific data available, but it should be

prevented from entering the environment.

Handling and Storage Protocols
Personal Protective Equipment (PPE)
When handling (E)-4,4-Dimethyl-2-pentene, the following personal protective equipment

should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
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Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

concentration in the air is high, a respirator with an organic vapor cartridge may be

necessary.

Storage Procedures
Proper storage of (E)-4,4-Dimethyl-2-pentene is crucial to maintain its integrity and ensure

laboratory safety.

Containers: Keep containers tightly closed.[2]

Location: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as oxidizing agents.[2] The storage area should be a designated flammables cabinet.

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[2]

Use only non-sparking tools when handling.

Grounding: To avoid ignition from static electricity discharge, all metal parts of the equipment

must be grounded.[2]

Spill and Waste Disposal Procedures
Spills: In case of a spill, remove all sources of ignition. Ventilate the area and absorb the spill

with an inert material (e.g., vermiculite, sand). Place the absorbed material in a sealed

container for disposal.

Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Do not pour down the drain.

Experimental Protocols
(E)-4,4-Dimethyl-2-pentene is commonly used in electrophilic addition reactions. The following

is a generalized protocol for the hydrobromination of (E)-4,4-Dimethyl-2-pentene.

Objective: To synthesize 2-bromo-4,4-dimethylpentane via the electrophilic addition of

hydrogen bromide to (E)-4,4-Dimethyl-2-pentene.
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Materials:

(E)-4,4-Dimethyl-2-pentene

Hydrogen bromide (in acetic acid or as a gas)

Anhydrous diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Condenser

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a chemical fume hood, equip a round-bottom flask with a magnetic stir

bar. Dissolve a known amount of (E)-4,4-Dimethyl-2-pentene in anhydrous diethyl ether.

Addition of HBr: Cool the flask in an ice bath. Slowly add a stoichiometric equivalent of

hydrogen bromide solution from a dropping funnel with continuous stirring. If using HBr gas,

bubble it through the solution.

Reaction: Allow the reaction to stir in the ice bath for a specified time (e.g., 1 hour) and then

let it warm to room temperature.

Workup: Quench the reaction by slowly adding saturated sodium bicarbonate solution to

neutralize any excess acid. Transfer the mixture to a separatory funnel.
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Extraction: Separate the organic layer. Wash the organic layer with water and then with

brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter off the drying agent and remove the solvent using a rotary

evaporator.

Purification and Analysis: The crude product can be purified by distillation. Analyze the

product using techniques such as NMR and GC-MS to confirm its identity and purity.

Visualizations
Safe Handling and Storage Workflow
The following diagram illustrates the decision-making process for the safe handling and storage

of (E)-4,4-Dimethyl-2-pentene.
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Caption: Safe Handling and Storage Workflow.
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Generalized Experimental Workflow for Electrophilic
Addition
This diagram outlines a typical experimental workflow for an electrophilic addition reaction

using (E)-4,4-Dimethyl-2-pentene.

Reaction Workup & Purification

Reaction Setup
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Slow Addition of Reagent
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Reaction Period
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Caption: Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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